Cas no 2172038-00-3 ({3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine)

{3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine structure
2172038-00-3 structure
Product Name:{3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
CAS No:2172038-00-3
MF:C9H15ClF2N4
MW:252.692007303238
CID:5567317
PubChem ID:165593102
Update Time:2025-07-19

{3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

    • {3-[4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]propyl}dimethylamine
    • 2172038-00-3
    • EN300-1595268
    • {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine
    • Inchi: 1S/C9H15ClF2N4/c1-15(2)4-3-5-16-8(9(11)12)7(6-10)13-14-16/h9H,3-6H2,1-2H3
    • InChI Key: YLIOPAYNXGLZDA-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(F)F)N(CCCN(C)C)N=N1

Computed Properties

  • Exact Mass: 252.0953305g/mol
  • Monoisotopic Mass: 252.0953305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34Ų

{3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine Pricemore >>

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Additional information on {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine

Introduction to {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2172038-00-3)

{3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2172038-00-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a 1H-1,2,3-triazole ring. These structural elements contribute to its potential applications in various therapeutic areas.

The chloromethyl group is known for its reactivity and ability to form covalent bonds with biological targets, making it a valuable functional group in drug design. The presence of the difluoromethyl group can enhance the metabolic stability and bioavailability of the compound, which are crucial factors in drug development. The 1H-1,2,3-triazole ring is a versatile heterocycle that has been widely used in medicinal chemistry due to its high chemical stability and diverse biological activities.

Recent studies have shown that {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine exhibits promising pharmacological properties. For instance, it has demonstrated significant activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, preliminary research suggests that this compound may have antiviral properties, which could be particularly relevant in the context of emerging viral threats.

In the realm of cancer research, {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine has shown potential as an inhibitor of specific enzymes involved in tumor growth and metastasis. The compound's ability to selectively target these enzymes could lead to the development of more effective and less toxic cancer therapies.

The synthesis of {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the difluoromethyl group through fluorination reactions and the construction of the 1H-1,2,3-triazole

To further explore the biological activity and potential therapeutic applications of this compound, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to assess the compound's efficacy and safety profile. Results from these studies have been promising, with the compound demonstrating low toxicity and high selectivity towards its intended targets.

In addition to its potential therapeutic applications, {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine has also been investigated for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for studying protein-protein interactions and other cellular processes. By using this compound as a tool molecule, researchers can gain deeper insights into the mechanisms underlying various diseases.

The future development of {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This may include modifications to improve solubility, reduce off-target effects, and increase potency. Additionally, clinical trials will be necessary to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, {3-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpropyl}dimethylamine (CAS No. 2172038-00-3) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting area of ongoing investigation.

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